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Compound of Interest

Compound Name: Pharacine

Cat. No.: B138207

Despite its unique chemical structure, the natural product Pharacine remains a molecule of
unknown therapeutic potential. A thorough review of publicly available scientific literature and
databases reveals a significant gap in the understanding of its biological activity, with no
identified therapeutic targets, mechanism of action studies, or associated clinical or preclinical
data.

Pharacine is a symmetrical p-cyclophane, a type of organic compound with a unique bridged
aromatic ring structure. It was first isolated from the ethyl acetate extract of the bacterial strain
Cytophaga sp. AM13.1.[1] Its chemical formula is C24H2408, and it is also referred to as a
phthalate ester.[2]

Currently, the known biological data on Pharacine is limited to initial screenings against a small
panel of microorganisms. These studies reported that Pharacine showed no activity against
three species of microalgae, the fungus Mucor miehei, the yeast Candida albicans, and the
bacteria Staphylococcus aureus, Bacillus subtilis, Escherichia coli, and Streptomyces
viridochromogenes.[1]

There is no information available in scientific literature or clinical trial registries regarding any
investigation into the therapeutic targets of Pharacine. Consequently, details on its mechanism
of action, potential signaling pathway interactions, and any quantitative data from preclinical or
clinical studies are non-existent. The core requirements for a technical guide, including data
tables, experimental protocols, and signaling pathway diagrams, cannot be fulfilled at this time
due to the foundational absence of research in these areas.
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Further research is required to explore the bioactivity of Pharacine and to identify any potential
therapeutic applications. Future studies could involve high-throughput screening against
various cell lines and molecular targets to uncover its pharmacological profile. Until such
research is conducted and published, the therapeutic potential of Pharacine will remain
unknown.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b138207?utm_src=pdf-body
https://www.benchchem.com/product/b138207?utm_src=pdf-body
https://www.benchchem.com/product/b138207?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/12444694/
https://pubmed.ncbi.nlm.nih.gov/12444694/
https://pubchem.ncbi.nlm.nih.gov/compound/Pharacine
https://www.benchchem.com/product/b138207#potential-therapeutic-targets-of-pharacine
https://www.benchchem.com/product/b138207#potential-therapeutic-targets-of-pharacine
https://www.benchchem.com/product/b138207#potential-therapeutic-targets-of-pharacine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b138207?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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